N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-3-25-17-7-9-18(10-8-17)26(23,24)20-16-6-11-19-15(13-16)5-4-12-21(19)14(2)22/h6-11,13,20H,3-5,12H2,1-2H3
• InChI Key: QJXRSCUUQTZIQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzenesulfonamide, commonly known as TEBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TEBS is a sulfonamide-based compound that exhibits unique properties, making it an attractive candidate for use in various scientific research applications.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally similar to N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzenesulfonamide have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, novel sulfonamide derivatives have shown significant antimicrobial activity against a range of bacterial and fungal strains. These activities highlight the potential of such compounds in the development of new antimicrobial agents for medical research and therapeutic applications (S. Vanparia et al., 2010).

Enzyme Inhibition for Therapeutic Research

Enzyme inhibition studies of compounds with similar structures have revealed their potential as inhibitors of various enzymes, including acetylcholinesterase (AChE) and α-glucosidase. This suggests their possible use in the research and development of therapeutic agents for conditions such as Alzheimer's disease and diabetes. The specificity and potency of these inhibitors against target enzymes make them valuable tools in pharmacological research and drug development (N. Riaz, 2020).

Molecular Docking and Computational Studies

The application of molecular docking and computational studies to similar compounds has provided insights into their interactions with biological targets. Such studies are crucial for understanding the mechanism of action at the molecular level and for the rational design of more potent and selective therapeutic agents. These approaches facilitate the identification of critical interactions within the active sites of target proteins, aiding in the optimization of drug efficacy and specificity (R. Kharwar & R. Dixit, 2021).